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Compound of Interest

Compound Name: C9H9HgNaO2s
Cat. No.: B15747955
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of the core physical and chemical properties of
Thimerosal, an organomercury compound widely utilized as an antiseptic and preservative in
various pharmaceutical products, including vaccines and ophthalmic solutions.[1][2]

Chemical Identity and Structure

Thimerosal, also known as Thiomersal, is chemically designated as sodium ethyl(2-
mercaptobenzoato-S)mercury.[3][4] It consists of approximately 49.6% mercury by weight and
is metabolized or degrades in solution into ethylmercury and thiosalicylate.[2][5][6]

e Molecular Formula: CoeHoHgNaO2S[3]
e CAS Number: 54-64-8[3]

* Synonyms: Thiomersal, Mercurothiolate, Sodium ethylmercurithiosalicylate, Merthiolate.[2][3]

Physicochemical Properties
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Thimerosal is a light cream-colored crystalline powder with a slight, characteristic odor.[2][7] Its

key quantitative properties are summarized in the table below.

Property Value Reference(s)

Molecular Weight 404.81 g/mol [8]
White to light cream-colored,

Appearance ) [B1[719]
crystalline powder.

_ _ 234-237 °C (with

Melting Point B [71[8]
decomposition)
Freely soluble in water
(approx. 1 g/mL); Soluble in
alcohol (approx. 1 g/8 mL);

Solubility °! (approx. 1 9/8 mb) [EIe110]
Practically insoluble or
insoluble in ether and
benzene.

pH (1% aqueous solution) Approximately 6.7 [2]
Not more than 0.5% (when

Loss on Drying dried in vacuum over [4][11]

phosphorus pentoxide).

Chemical Properties and Stability

Stability: Thimerosal is stable in air but is sensitive to light and should be stored in light-

resistant containers.[3][7][12] It is not stable in sunlight.[3][12] Aqueous solutions are relatively

stable but can be affected by various factors:

e pH: Solutions are less stable to heat under acidic conditions than alkaline conditions.[7]

» lons: The presence of copper ions can significantly increase the rate of oxidation.[3] Sodium

chloride has also been shown to have a detrimental effect on its stability.[3][4]

o Incompatibilities: Thimerosal is incompatible with strong acids, strong bases, strong oxidizing

agents, iodine, and heavy metal salts.[7][8]
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Decomposition: In aqueous solutions, Thimerosal dissociates to form ethylmercury and
thiosalicylate.[5] The ethylmercury cation is the primary active moiety responsible for its

antimicrobial action.

Mechanism of Action

The antimicrobial and antifungal activity of Thimerosal is not fully elucidated but is primarily
attributed to the ethylmercury component.[13] Upon dissociation, ethylmercury readily binds to
sulfhydryl (-SH) groups found in proteins and enzymes within microorganisms.[13][14] This
binding process can irreversibly inhibit critical metabolic enzymes, disrupting cellular respiration
and leading to microbial death.[14] This interaction is a key aspect of its function as a
preservative.[10][14]
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Figure 1: Proposed mechanism of antimicrobial action for Thimerosal.

Experimental Protocols

The following are summaries of key experimental methodologies for the analysis and
identification of Thimerosal, based on United States Pharmacopeia (USP) monographs.

Assay (Purity Determination)

This protocol determines the percentage of CoHeHgNaO-=S in a sample. The modern USP
method utilizes High-Performance Liquid Chromatography (HPLC).
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Sample & Standard Preparation

1. Prepare Standard Solution 2. Prepare Assay Solution
Accurately weigh USP Thimerosal RS Accurately weigh Thimerosal sample
Dissolve in water to known concentration Dissolve and dilute in water

HPLC Analysis

3. Inject solutions onto
a suitable HPLC system
(e.g., L1 packing)

4. Elute with mobile phase
(e.g., gradient of acetonitrile
and buffer)

5. Detect peaks using a
UV detector at a specified
wavelength (e.g., 254 nm)

Calcullation

Click to download full resolution via product page

Figure 2: General workflow for the HPLC assay of Thimerosal.
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Methodology (Based on USP monograph principles):

Standard Preparation: Accurately weigh a quantity of USP Thimerosal Reference Standard
(RS), dissolve in water, and dilute quantitatively to obtain a solution with a known
concentration (e.g., ~1 mg/mL).[4][11]

Assay Preparation: Accurately weigh about 100 mg of the Thimerosal sample, transfer to a
100-mL volumetric flask, dissolve in water, and dilute to volume.[4][11]

Chromatographic System: Utilize an HPLC system equipped with a suitable detector (e.g.,
UV at 254 nm) and a column containing appropriate packing (e.g., L1 packing - octadecyl
silane chemically bonded to porous silica).

Analysis: Separately inject equal volumes of the Standard preparation and the Assay
preparation into the chromatograph. Record the chromatograms and measure the peak
responses.

Calculation: Calculate the percentage of CoHoHgNaO:=S in the portion of Thimerosal taken by
comparing the peak response from the Assay preparation with that from the Standard
preparation.[4]

Identification Tests

Infrared Absorption (IR): The infrared absorption spectrum of a potassium bromide
dispersion of the sample should exhibit maxima only at the same wavelengths as that of a
similar preparation of USP Thimerosal RS.[4][11]

Precipitation with Silver Nitrate: Adding a few drops of silver nitrate TS to a 1-in-100 solution
of Thimerosal produces a pale yellow precipitate.[4][11]

Test for Mercury lons

This test quantifies the amount of free mercury ions, which is an impurity. Methodology (Based

on USP monograph):

Reagent Preparation: Prepare an lodide reagent (Potassium lodide solution) and a Standard
mercury preparation using mercuric chloride.[4]
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o Sample Preparation: Prepare a Test solution by dissolving an accurately weighed quantity of
Thimerosal in water. Prepare two versions of this test solution: one diluted with water (Test
preparation A) and another spiked with the Standard mercury preparation (Test preparation
B).[4]

e Procedure: Treat aliquots of the test preparations and a water blank with the lodide reagent
to form the tetraiodomercurate ion.

e Analysis: Determine the absorbance of the solutions at the wavelength of maximum
absorbance (about 323 nm) using a suitable spectrophotometer.

o Calculation: Calculate the percentage of mercury ions in the Thimerosal sample by
comparing the absorbances of the various solutions. The limit specified in the USP is not
more than 0.70%.[4]

Determination of Melting Range

General Procedure:

o Sample Preparation: A small, dry amount of the crystalline powder is finely crushed and
packed into a capillary tube to a height of 2-3 mm.

o Apparatus: The capillary tube is placed in a melting point apparatus (e.g., a Mel-Temp or
similar device) alongside a calibrated thermometer.

e Heating: The apparatus is heated at a steady, slow rate (e.g., 1-2 °C per minute) as it
approaches the expected melting point.

e Observation: The melting range is recorded from the temperature at which the first droplet of
liquid appears to the temperature at which the entire sample becomes a clear liquid. For a
pure substance, this range is typically narrow. Thimerosal exhibits decomposition during
melting.[7][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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